Cas no 1169766-14-6 (Morin-3-O-glucopyranoside)

• Product Name: Morin-3-O-glucopyranoside
• CAS No: 1169766-14-6
• MF: C₂₁H₂₀O₁₂
• MW: 464.38
• CID: 5050939
• PubChem ID: 91341495
• Update Time: 2026-02-28

Morin-3-O-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Morin 3-O-β-D-glucopyranoside
• Morin 3-O-
• 1169766-14-6
• A-D-glucopyranoside
• 2-(2,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Morin-3-O-glucopyranoside
• Morin 3-O-beta-D-glucopyranoside
• HY-N10411
• CS-0527759
• DA-55638

• Inchi： InChI=1S/C21H20O12/c22-6-13-15(27)17(29)18(30)21(32-13)33-20-16(28)14-11(26)4-8(24)5-12(14)31-19(20)9-2-1-7(23)3-10(9)25/h1-5,13,15,17-18,21-27,29-30H,6H2/t13-,15-,17+,18-,21+/m1/s1
• InChI Key： FHFOMZFUWNHILS-QSOFNFLRSA-N
• SMILES： C1=CC(=C(C=C1O)O)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)O

Computed Properties

• Exact Mass: 464.09547607g/mol
• Monoisotopic Mass: 464.09547607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 207Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides

Additional information on Morin-3-O-glucopyranoside

Introduction to Morin-3-O-glucopyranoside (CAS No. 1169766-14-6)

Morin-3-O-glucopyranoside, a naturally occurring flavonoid glycoside, has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its diverse biological activities and potential therapeutic applications. This compound, with the chemical identifier CAS No. 1169766-14-6, is a derivative of morin, a flavone found in various plants, particularly in the genus Morus (mulberry). The glucopyranoside moiety enhances the solubility and bioavailability of morin, making it a promising candidate for further research and development.

The structure of Morin-3-O-glucopyranoside consists of a morin core linked to a β-D-glucopyranosyl group at the 3-position. This glycosidic linkage not only modifies the pharmacokinetic properties of the compound but also influences its interaction with biological targets. The flavonoid scaffold is known for its antioxidant, anti-inflammatory, and anticancer properties, which have been extensively studied in preclinical and clinical settings.

Recent research has highlighted the potential of Morin-3-O-glucopyranoside in combating various diseases, particularly cancer. Studies have demonstrated that this compound can inhibit the growth of tumor cells by inducing apoptosis and suppressing angiogenesis. The mechanism involves the modulation of multiple signaling pathways, including the PI3K/Akt and MAPK pathways, which are crucial in cancer cell proliferation and survival. Additionally, Morin-3-O-glucopyranoside has been shown to exhibit chemopreventive effects by reducing oxidative stress and inflammation, which are key factors in carcinogenesis.

Beyond its anticancer properties, Morin-3-O-glucopyranoside has also shown promise in treating neurodegenerative disorders. Research indicates that it can protect against neuronal damage by scavenging reactive oxygen species and enhancing the activity of antioxidant enzymes. These findings suggest that Morin-3-O-glucopyranoside may be beneficial in conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role.

The anti-inflammatory effects of Morin-3-O-glucopyranoside have also been well-documented. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. This anti-inflammatory activity is attributed to its ability to modulate nuclear factor kappa B (NF-κB) signaling, a key transcription factor involved in inflammation. By inhibiting NF-κB activation, Morin-3-O-glucopyranoside can effectively reduce inflammation and associated pathologies.

In addition to its therapeutic potential, Morin-3-O-glucopyranoside has been explored for its antimicrobial properties. Research has demonstrated that it can inhibit the growth of various bacteria, fungi, and viruses. This broad-spectrum antimicrobial activity makes it a valuable candidate for developing novel antimicrobial agents. The mechanism behind this effect involves disrupting microbial cell membranes and inhibiting key enzymatic processes essential for microbial survival.

The pharmacokinetic profile of Morin-3-O-glucopyranoside is another area of interest. Due to the presence of the glucopyranosyl group, this compound exhibits improved solubility and bioavailability compared to morin itself. This enhancement allows for more efficient absorption and distribution throughout the body, potentially leading to better therapeutic outcomes. However, further studies are needed to optimize dosing regimens and minimize any potential side effects.

Recent advancements in drug delivery systems have opened new avenues for utilizing Morin-3-O-glucopyranoside effectively. Nanotechnology-based delivery systems, such as polymeric nanoparticles and liposomes, have shown promise in enhancing the stability and targeted delivery of this compound. These systems can improve bioavailability and reduce systemic toxicity, making them ideal for clinical applications.

The synthetic pathways for producing Morin-3-O-glucopyranoside have also been refined in recent years. Chemical synthesis methods have been developed to produce high-purity samples suitable for research purposes. Additionally, biotechnological approaches involving enzymatic glycosylation have emerged as sustainable alternatives to traditional chemical synthesis. These methods offer greater precision and efficiency in producing complex glycosides like Morin-3-O-glucopyranoside.

Future research directions for Morin-3-O-glucopyranoside include exploring its potential as a lead compound for drug development. Structure-activity relationship studies can help identify key structural features responsible for its biological activities. Additionally, investigating its interactions with specific protein targets will provide insights into its mechanisms of action and aid in designing more effective derivatives.

The role of Morin-3-O-glucopyranoside in personalized medicine is another exciting area of research. By understanding individual genetic variations that influence drug metabolism and response, researchers can tailor therapeutic strategies to maximize efficacy while minimizing adverse effects. This approach holds promise for developing more personalized treatment plans for patients with various diseases.

In conclusion, Morin-3-O-glucopyranoside (CAS No. 1169766-14-6) is a multifaceted compound with significant therapeutic potential across multiple disease areas. Its diverse biological activities stem from its unique structural features and interactions with biological targets. Ongoing research continues to uncover new applications for this compound, making it a valuable asset in the quest for novel therapeutics.